Cas no 2098008-22-9 (3-[1-(Butan-2-yl)-1H-pyrazol-4-yl]propanoic acid)

• Product Name: 3-[1-(Butan-2-yl)-1H-pyrazol-4-yl]propanoic acid
• CAS No: 2098008-22-9
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5056639
• Update Time: 2023-08-25

3-[1-(Butan-2-yl)-1H-pyrazol-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(butan-2-yl)-1H-pyrazol-4-yl]propanoic acid
• 3-(1-butan-2-ylpyrazol-4-yl)propanoic acid
• 3-[1-(Butan-2-yl)-1H-pyrazol-4-yl]propanoic acid

• Inchi： 1S/C10H16N2O2/c1-3-8(2)12-7-9(6-11-12)4-5-10(13)14/h6-8H,3-5H2,1-2H3,(H,13,14)
• InChI Key： NGJOPSZXJORXMP-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NN(C=1)C(C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1